Cas no 2228402-65-9 (1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol)

• Product Name: 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol
• CAS No: 2228402-65-9
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6219310
• PubChem ID: 165609213
• Update Time: 2025-05-26

1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol
• [1-(2,5-dimethylfuran-3-yl)cyclopropyl]methanol
• 2228402-65-9
• EN300-1740926

• Inchi： 1S/C10H14O2/c1-7-5-9(8(2)12-7)10(6-11)3-4-10/h5,11H,3-4,6H2,1-2H3
• InChI Key： QZGWSRJQRNWULA-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C)OC=2C)CC1

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol

Research Briefing on 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol (CAS: 2228402-65-9) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol (CAS: 2228402-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol as a key intermediate in the synthesis of novel bioactive molecules. Its furan and cyclopropane moieties contribute to its stability and reactivity, making it a versatile building block in medicinal chemistry. Researchers have explored its utility in the development of antiviral and anti-inflammatory agents, with promising results in preclinical models.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of small-molecule inhibitors targeting viral proteases. The study reported a high yield and selectivity in the enzymatic assays, suggesting its potential for further optimization in antiviral drug development.

In addition to its antiviral properties, 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol has shown activity in modulating inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its ability to inhibit pro-inflammatory cytokines in vitro, indicating its potential as a lead compound for anti-inflammatory therapeutics. The study also emphasized the compound's low cytotoxicity, a critical factor for further drug development.

The synthesis of 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol has been optimized in recent years, with advancements in catalytic methods improving both yield and purity. A 2023 paper in Organic Process Research & Development detailed a scalable, eco-friendly synthesis route using heterogeneous catalysis, which could facilitate its industrial production for pharmaceutical applications.

Despite these advancements, challenges remain in the clinical translation of derivatives based on this compound. Issues such as bioavailability and metabolic stability require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 1-(2,5-dimethylfuran-3-yl)cyclopropylmethanol represents a promising scaffold in drug discovery, with demonstrated potential in antiviral and anti-inflammatory applications. Continued research into its mechanism of action and optimization of its pharmacokinetic properties will be crucial for its development into viable therapeutic agents.